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This guide provides crucial safety protocols and logistical information for laboratory personnel

working with biological materials, focusing on the appropriate use of Personal Protective

Equipment (PPE) and waste disposal procedures for Biosafety Level 1 (BSL-1) and Biosafety

Level 2 (BSL-2) environments. Adherence to these guidelines is essential to protect

researchers from potential hazards and prevent contamination of the work environment.

Personal Protective Equipment (PPE)
The selection and proper use of PPE are critical for minimizing exposure to biological agents.

The required PPE varies depending on the Biosafety Level of the laboratory.

Table 1: Personal Protective Equipment (PPE) Requirements for BSL-1 and BSL-2
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PPE Item Biosafety Level 1 (BSL-1) Biosafety Level 2 (BSL-2)

Lab Coat/Gown

Recommended to prevent

contamination of personal

clothing.[1][2]

Required. Must be worn when

working with hazardous

materials.[2][3][4] Solid-front or

wrap-around gowns are

necessary for procedures with

splash potential.

Gloves
Required when handling

biological materials.[1][2]

Required when handling

infectious materials,

contaminated surfaces, or

equipment.[3][5] Double

gloving may be necessary for

certain procedures.

Eye Protection

Required when there is a

potential for splashes or sprays

of microorganisms or other

hazardous materials.[1]

Required. Goggles or a face

shield must be used for

anticipated splashes or sprays

of infectious materials to the

face.[2][6]

Face Shield
As needed, based on risk

assessment.

Required in addition to goggles

for procedures that can

generate splashes or aerosols

of infectious materials.[6]

Closed-toe Shoes Required. Required.[2]

Experimental Protocols: Donning and Doffing of
PPE
The correct sequence for putting on (donning) and taking off (doffing) PPE is vital to prevent

self-contamination.

Donning PPE Protocol:
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Hand Hygiene: Thoroughly wash hands with soap and water or use an alcohol-based hand

sanitizer.[7]

Gown: Put on a lab coat or gown, ensuring it covers the torso from neck to knees and arms

to the end of the wrists. Fasten it at the back of the neck and waist.[7][8]

Mask or Respirator (if required for BSL-2): Secure ties or elastic bands at the middle of the

head and neck. The mask should fit snugly over the nose, mouth, and chin.[7][8]

Eye Protection: Put on safety glasses, goggles, or a face shield.[7][8]

Gloves: Don gloves, ensuring they extend to cover the wrist of the isolation gown.[7][9]

Doffing PPE Protocol:

The outside of PPE is considered contaminated. Remove PPE carefully to avoid contact with

the contaminated surfaces.

Gloves: Grasp the outside of one glove with the opposite gloved hand and peel it off. Hold

the removed glove in the still-gloved hand. Slide the fingers of the ungloved hand under the

remaining glove at the wrist and peel it off over the first glove. Discard both gloves in a

biohazard waste container.[7][8]

Hand Hygiene: Perform hand hygiene.[10]

Gown: Unfasten the gown ties. Pull the gown away from the neck and shoulders, touching

only the inside of the gown. Turn the gown inside out as it is removed, fold or roll it into a

bundle, and discard it in a biohazard waste container.[7][8][10]

Hand Hygiene: Perform hand hygiene.[10]

Eye Protection: Remove eye protection by handling the headband or earpieces from the

back of the head. Place reusable eye protection in a designated container for reprocessing

or discard disposable items in the appropriate waste container.[7][10]

Hand Hygiene: Perform hand hygiene.[10]
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Mask or Respirator (if worn): Grasp the bottom ties or elastics, then the top ones, and

remove without touching the front of the mask. Discard in a biohazard waste container.[10]

Final Hand Hygiene: Perform thorough hand hygiene.[7]

Donning PPE

Doffing PPE

Perform Hand Hygiene Put on Gown/Lab Coat Put on Mask/Respirator (if needed) Put on Eye Protection Put on Gloves

Remove Gloves Perform Hand Hygiene Remove Gown/Lab Coat Perform Hand Hygiene Remove Eye Protection Perform Hand Hygiene Remove Mask/Respirator (if worn) Perform Hand Hygiene

Click to download full resolution via product page

Figure 1. Procedural workflow for donning and doffing Personal Protective Equipment.

Operational and Disposal Plans
Proper disposal of biological waste is crucial to prevent the spread of contamination. Waste

must be segregated and decontaminated before final disposal.

Table 2: Biological Waste Disposal Plan for BSL-1 and BSL-2
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Waste Type BSL-1 Disposal Procedure BSL-2 Disposal Procedure

Solid Waste (e.g., petri dishes,

culture flasks, gloves, paper

towels)

Collect in biohazard bags

within a leak-proof, lidded

container. Decontaminate by

autoclaving or chemical

disinfection before disposing

with regular trash.[11][12]

Collect in red biohazard bags

within a rigid, leak-proof,

puncture-resistant container

with a lid. Decontamination,

typically by autoclaving, is

required before disposal.[13]

[14]

Liquid Waste (e.g., cell

cultures, media)

Decontaminate with a suitable

chemical disinfectant (e.g.,

10% bleach solution for a 30-

minute contact time) before

disposal down the sanitary

sewer.[12]

Decontaminate via autoclaving

or chemical disinfection with an

appropriate disinfectant before

disposal.[15][16]

Sharps (e.g., needles,

scalpels, Pasteur pipettes,

contaminated broken glass)

Collect in a designated,

puncture-resistant, leak-proof

sharps container labeled with

the biohazard symbol.[13]

Decontaminate by autoclaving

before disposal.

Collect in a designated,

puncture-resistant, leak-proof

sharps container. The

container must be closed when

not in immediate use and

should not be filled more than

three-quarters full.

Decontamination by

autoclaving is required.[3][15]

Waste Disposal Protocol:

Segregation: At the point of generation, separate biological waste from general and chemical

waste.

Containment:

Solids: Place in a container lined with an autoclave-safe biohazard bag.

Liquids: Collect in a leak-proof container. For BSL-1, a chemical disinfectant can be added

directly to the collection flask.[12]
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Sharps: Immediately place in a designated sharps container.[3]

Decontamination:

Autoclaving: The most common method for decontaminating solid and liquid biological

waste. Ensure proper validation and monitoring of autoclave cycles.

Chemical Disinfection: Used for liquid waste and surface decontamination. The choice of

disinfectant depends on the biological agent.

Final Disposal:

After decontamination, most BSL-1 and BSL-2 waste can be disposed of as regular trash

or poured down the drain, in accordance with institutional and local regulations.

Sharps containers, once decontaminated, are typically handled by a professional

biohazardous waste disposal service.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://ors.od.nih.gov/sr/dohs/Documents/bsl-2-lab-safety-manual.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15981276?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Segregation

Containment

Decontamination

Final Disposal

Biological Waste Generation

Solid Waste Liquid Waste Sharps

Biohazard Bag in Lidded Container Leak-proof Container Puncture-resistant Sharps Container

Autoclave Chemical Disinfection

Regular Trash Biohazardous Waste Vendor

Sharps Containers

Sanitary Sewer

Click to download full resolution via product page

Figure 2. Logical relationship for the disposal plan of biological waste.

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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